Cas no 1354033-53-6 ((S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide)

• Product Name: (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide
• CAS No: 1354033-53-6
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 2158847
• Update Time: 2025-10-24

(S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(1-pyrazin-2-yl-ethyl)-propionamide
• AM97504
• (S)-2-Amino-N-(1-pyrazin-2-ylethyl)propanamide
• (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide

• Inchi： 1S/C9H14N4O/c1-6(10)9(14)13-7(2)8-5-11-3-4-12-8/h3-7H,10H2,1-2H3,(H,13,14)/t6-,7?/m0/s1
• InChI Key： HZMRDLPQBUPAKG-PKPIPKONSA-N
• SMILES： O=C([C@H](C)N)NC(C)C1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Topological Polar Surface Area: 80.9

Additional information on (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide

Comprehensive Overview of (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide (CAS No. 1354033-53-6)

(S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide (CAS No. 1354033-53-6) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazine and amide functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its stereospecificity and structural versatility make it a valuable asset in drug discovery and development.

The molecular structure of (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide features a chiral center at the alpha-carbon of the amino acid moiety, which is crucial for its interactions with biological targets. Researchers are particularly interested in its potential applications in enzyme inhibition and receptor modulation, especially in the context of neurological and metabolic disorders. The compound's pyrazine ring contributes to its ability to form hydrogen bonds, enhancing its binding affinity to proteins.

In recent years, the demand for chiral building blocks like (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide has surged, driven by advancements in asymmetric synthesis and precision medicine. This compound is often utilized in the preparation of peptidomimetics and small-molecule therapeutics, aligning with the growing trend toward personalized healthcare solutions. Its compatibility with green chemistry principles also makes it an attractive candidate for sustainable pharmaceutical manufacturing.

From a commercial perspective, (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. The compound's purity and enantiomeric excess are critical quality parameters, ensuring reproducibility in experimental outcomes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity.

One of the most frequently asked questions about (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide revolves around its stability under various conditions. Studies indicate that the compound remains stable at room temperature when stored in a dry, inert environment, though prolonged exposure to moisture or light may degrade its efficacy. Researchers also inquire about its solubility profile, which includes compatibility with polar solvents like DMSO and methanol.

The synthesis of (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide typically involves multi-step organic reactions, including amide coupling and chiral resolution. Optimizing these processes to achieve high yields and enantiopurity remains a focal point for synthetic chemists. Recent publications highlight innovative catalytic methods that reduce waste and improve efficiency, reflecting the industry's shift toward sustainable chemistry.

In the context of drug development, (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide has shown promise in preclinical studies for targeting G-protein-coupled receptors (GPCRs) and kinases. Its modular structure allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR). These attributes position it as a key player in the search for novel therapeutics for conditions such as neurodegenerative diseases and cancer.

Looking ahead, the role of (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide in high-throughput screening and combinatorial chemistry is expected to expand. As the pharmaceutical industry embraces AI-driven drug design, compounds with well-defined chiral centers and functional diversity will become increasingly valuable. This aligns with broader trends in digital transformation and automated synthesis.

For researchers seeking to explore the applications of (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide, collaboration with synthetic chemistry experts and access to high-quality analytical services are recommended. The compound's potential is further amplified by its compatibility with bioconjugation techniques, opening doors to innovative diagnostic and therapeutic platforms.

In summary, (S)-2-Amino-N-(1-pyrazin-2-yl-ethyl)-propionamide (CAS No. 1354033-53-6) represents a versatile and high-value chemical entity in modern research. Its unique structural features, combined with its applicability across multiple scientific disciplines, underscore its importance in advancing drug discovery and biochemical innovation. As the scientific community continues to unravel its full potential, this compound is poised to remain at the forefront of cutting-edge research.